![molecular formula C19H16ClN3O2S B250825 5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide](/img/structure/B250825.png)
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide
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Overview
Description
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide, also known as Cmpd-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit promising results in various preclinical studies.
Mechanism of Action
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide exerts its pharmacological effects by targeting various molecular targets. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. In addition, this compound has been shown to inhibit the activity of protein kinase C (PKC), which is a key player in various cellular signaling pathways. Furthermore, this compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme that plays a crucial role in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs). Furthermore, this compound has been shown to exhibit anti-inflammatory and antioxidant properties by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species (ROS).
Advantages and Limitations for Lab Experiments
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using a multi-step synthetic route. It has been extensively studied for its potential therapeutic applications and has been shown to exhibit promising results in various preclinical studies. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not fully understood. In addition, the optimal dosage and administration route for this compound are yet to be determined.
Future Directions
There are several future directions for the study of 5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide. Firstly, further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of this compound. Secondly, studies are needed to determine the optimal dosage and administration route for this compound. Thirdly, studies are needed to determine the efficacy and safety of this compound in clinical trials. Finally, studies are needed to investigate the potential application of this compound in the treatment of other diseases such as cardiovascular diseases and autoimmune diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to exhibit anticancer activity, anti-inflammatory and antioxidant properties, and has potential application in the treatment of neurodegenerative diseases. Further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of this compound, the optimal dosage and administration route, and its efficacy and safety in clinical trials.
Synthesis Methods
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide can be synthesized using a multi-step synthetic route. The first step involves the condensation of 2-methyl-5-nitroquinoline with thiourea to obtain 2-methyl-5-(aminomethyl)quinoline-8-thiol. The second step involves the reaction of 2-methyl-5-(aminomethyl)quinoline-8-thiol with 5-chloro-2-methoxybenzoyl chloride to obtain 5-chloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide. Finally, the third step involves the reaction of 5-chloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide with ammonium thiocyanate to obtain the desired product, this compound.
Scientific Research Applications
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. In addition, this compound has been shown to exhibit anti-inflammatory and antioxidant properties. It has also been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C19H16ClN3O2S |
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Molecular Weight |
385.9 g/mol |
IUPAC Name |
5-chloro-2-methoxy-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide |
InChI |
InChI=1S/C19H16ClN3O2S/c1-11-6-8-13-15(21-11)4-3-5-16(13)22-19(26)23-18(24)14-10-12(20)7-9-17(14)25-2/h3-10H,1-2H3,(H2,22,23,24,26) |
InChI Key |
RARGGKHIXQRPBO-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(C=C1)C(=CC=C2)NC(=S)NC(=O)C3=C(C=CC(=C3)Cl)OC |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=CC=C2)NC(=S)NC(=O)C3=C(C=CC(=C3)Cl)OC |
Origin of Product |
United States |
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